(E)-N-(cyanomethyl)-N-cyclopropyl-3-(2,6-difluorophenyl)prop-2-enamide

• IUPAC Name: (E)-N-(cyanomethyl)-N-cyclopropyl-3-(2,6-difluorophenyl)prop-2-enamide
• InChI: InChI=1S/C14H12F2N2O/c15-12-2-1-3-13(16)11(12)6-7-14(19)18(9-8-17)10-4-5-10/h1-3,6-7,10H,4-5,9H2/b7-6+
• InChI Key: YCOCVLYAAZEOCT-VOTSOKGWSA-N
• Canonical SMILES: C1CC1N(CC#N)C(=O)C=CC2=C(C=CC=C2F)F
• Isomeric SMILES: C1CC1N(CC#N)C(=O)/C=C/C2=C(C=CC=C2F)F
• Molecular Formula: C14H12F2N2O
• Molecular Weight: 262.25 g/mol

Description

(E)-N-(cyanomethyl)-N-cyclopropyl-3-(2,6-difluorophenyl)prop-2-enamide, also known as CCPA, is a synthetic compound that has been extensively studied for its potential as a pharmacological tool. CCPA is a selective A1 adenosine receptor agonist, which means it binds to and activates A1 adenosine receptors in the body.

Scientific Research Applications

Synthesis and Characterization

Compounds with structures similar to "(E)-N-(cyanomethyl)-N-cyclopropyl-3-(2,6-difluorophenyl)prop-2-enamide" have been extensively studied for their synthesis and characterization, providing insights into their chemical properties and potential applications. For example, ethyl (2Z)-3-(4-chlorophenyl)-2-cyano-3-(methoxyamino)prop-2-enoate has been prepared and characterized, highlighting the importance of crystallography in understanding the molecular structure and bonding Johnson et al., 2006. Similarly, studies on anticonvulsant enaminones have provided valuable information on their crystal structures, aiding in the design of new compounds with potential pharmacological applications Kubicki et al., 2000.

Chemical Reactions and Mechanisms

Research into the mechanisms of chemical reactions involving similar compounds has led to a deeper understanding of their reactivity and potential for synthesis of complex molecules. For instance, the Bu3SnH-mediated radical cyclizations of certain enamides have been studied for their selective cyclization products, contributing to the concise construction of complex skeletons such as cephalotaxine Taniguchi et al., 2005.

Applications in Material Science

The synthesis and applications of compounds like (E)-Diphenyl-β-(trifluoromethyl)vinylsulfonium triflate demonstrate the potential of these molecules in the development of new materials, such as trifluoromethylated cyclopropane derivatives, which have applications in various fields including organic synthesis and material science Kasai et al., 2012.

Biomimetic Cyclization

Studies on biomimetic cyclization of enamide-containing polyenes offer insights into the synthesis of azapolycycles, showcasing the versatility of these compounds in mimicking natural product synthesis, which has implications for pharmaceutical development and synthetic biology Sen and Roach, 1996.